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Compound of Interest

Compound Name: 2,6-Dimethylol phenol

CAS No.: 2937-59-9

Cat. No.: B1209712

Get Quote

Foreword: Understanding the Cornerstone of
Phenolic Chemistry
2,6-Dimethylol phenol, known systematically as 2,6-bis(hydroxymethyl)phenol, represents a

foundational monomer in the rich field of polymer chemistry. Its deceptively simple structure—a

phenol ring flanked by two hydroxymethyl groups—belies a complex and highly useful

reactivity. This guide is crafted for researchers, scientists, and drug development professionals

who require a deep, practical understanding of this compound. We will move beyond simple

data recitation to explore the causal relationships behind its synthesis, the logic of its

characterization, and the nuances of its application. Our approach is grounded in the principles

of scientific integrity, providing a self-validating framework for its analysis and use.

Section 1: Synthesis and Purification – A Controlled
Approach to a Reactive Monomer
The primary route to 2,6-dimethylol phenol is the base-catalyzed hydroxymethylation of

phenol with formaldehyde. This is an electrophilic aromatic substitution reaction where the
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phenoxide ion, being more nucleophilic than phenol itself, attacks formaldehyde. The control of

reaction conditions is paramount to favor di-substitution at the ortho positions and to minimize

the formation of mono-substituted (2-hydroxymethylphenol), tri-substituted (2,4,6-

tris(hydroxymethyl)phenol), and polymeric byproducts.

Synthesis Workflow
The synthesis is typically a one-pot reaction followed by careful neutralization and purification.
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Caption: Workflow for the synthesis and purification of 2,6-dimethylol phenol.

Detailed Experimental Protocol: Synthesis
Rationale: The following protocol is designed to maximize the yield of the di-substituted

product. A molar excess of formaldehyde is used to drive the reaction towards di-

hydroxymethylation. The choice of a relatively low reaction temperature and a specific base

concentration helps to control the reaction rate and suppress the formation of resinous

polymers.
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Preparation: In a three-necked round-bottom flask equipped with a mechanical stirrer,

thermometer, and dropping funnel, dissolve phenol (1.0 mol) in an aqueous solution of

sodium hydroxide (1.2 mol in water). The formation of the sodium phenoxide salt increases

the nucleophilicity of the aromatic ring.

Reaction: Cool the solution in an ice bath to below 10°C. Slowly add formaldehyde (2.5 mol,

as a 37% aqueous solution) dropwise, ensuring the temperature does not exceed 25°C. After

the addition is complete, allow the mixture to stir at room temperature for an extended period

(e.g., 48-96 hours) to ensure the completion of the di-substitution[1].

Neutralization and Isolation: Cool the reaction mixture again in an ice bath and slowly

neutralize it with a weak acid like acetic acid to a pH of approximately 6-7[1]. This protonates

the phenoxide and causes the product to precipitate.

Purification: Collect the crude solid product by filtration and wash it thoroughly with cold

water to remove inorganic salts and unreacted formaldehyde. The primary method for

purification is recrystallization. Suitable solvent systems include hot water or mixtures of

organic solvents and water[2]. The purity of the final product should be verified by measuring

its melting point and using the spectroscopic methods detailed below.

Section 2: Physicochemical Properties
The physical properties of 2,6-dimethylol phenol are crucial for its handling, storage, and

application.
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Property Value Source(s)

IUPAC Name 2,6-bis(hydroxymethyl)phenol [3]

CAS Number 2937-59-9 [3][4]

Molecular Formula C₈H₁₀O₃ [3][4]

Molecular Weight 154.16 g/mol [3][4]

Appearance White crystalline solid -

Melting Point 92-95 °C [1][4]

Solubility
Soluble in water, alcohol, and

acetone.
-

Section 3: Spectroscopic Characterization – The
Structural Fingerprint
Spectroscopic analysis provides an unambiguous confirmation of the structure of 2,6-
dimethylol phenol and is the definitive method for assessing its purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the molecular structure in solution.

Due to the symmetry of the 2,6-disubstituted ring, the NMR spectra are relatively simple and

diagnostic.

¹H NMR (Proton NMR):

Aromatic Protons: The three protons on the benzene ring will appear as a multiplet

system. The proton at the 4-position (para to the hydroxyl group) will be a triplet, and the

protons at the 3- and 5-positions will appear as a doublet.

Hydroxymethyl Protons (-CH₂OH): The four protons of the two equivalent methylene

groups will give a single singlet.
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Hydroxyl Protons (-OH): The three hydroxyl protons (one phenolic, two alcoholic) will

typically appear as broad singlets. Their chemical shift is highly dependent on the solvent,

concentration, and temperature. They can be confirmed by D₂O exchange, where the

peaks will disappear.

¹³C NMR (Carbon NMR):

Aromatic Carbons: Due to symmetry, four distinct signals are expected for the six aromatic

carbons. The carbon atom bonded to the phenolic hydroxyl group (C1) will be the most

downfield. The carbons bearing the hydroxymethyl groups (C2 and C6) will be equivalent,

as will the carbons at the meta positions (C3 and C5). The carbon at the para position (C4)

will show a distinct signal.

Hydroxymethyl Carbon (-CH₂OH): The two equivalent methylene carbons will give a single

signal in the aliphatic region.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is an excellent technique for identifying the functional groups present in the

molecule. The spectrum is typically acquired from a KBr pellet of the solid sample[3].

Causality of Key Absorptions:

O-H Stretching: A very broad and strong absorption band is expected in the region of

3500-3200 cm⁻¹. This broadness is a direct consequence of extensive intermolecular and

intramolecular hydrogen bonding between the phenolic and alcoholic hydroxyl groups.

Aromatic C-H Stretching: Weaker absorptions are expected just above 3000 cm⁻¹

(typically 3100-3000 cm⁻¹), which are characteristic of C-H bonds on an aromatic ring.

Aliphatic C-H Stretching: Absorptions corresponding to the C-H stretching of the

methylene groups will appear just below 3000 cm⁻¹ (typically 2950-2850 cm⁻¹).

Aromatic C=C Stretching: Medium to strong intensity peaks in the 1600-1450 cm⁻¹ region

are indicative of the benzene ring vibrations.

C-O Stretching: Strong bands corresponding to the C-O stretching of the phenolic and

primary alcohol groups are expected in the 1250-1000 cm⁻¹ region.
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Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and the fragmentation

pattern of the molecule, which can further confirm its structure.

Expected Fragmentation Pattern:

Molecular Ion Peak (M⁺): The mass spectrum should show a clear molecular ion peak at

an m/z corresponding to the molecular weight of 2,6-dimethylol phenol (154.16 g/mol ).

Key Fragments: Common fragmentation pathways for benzyl alcohols involve the loss of

water (H₂O, M-18) or a hydroxymethyl radical (•CH₂OH, M-31). The loss of formaldehyde

(CH₂O, M-30) is also a plausible fragmentation pathway. The stability of the resulting

carbocations will dictate the relative abundance of the fragment ions.

Section 4: Reactivity and Applications – From
Monomer to Macromolecule
The defining characteristic of 2,6-dimethylol phenol is its high reactivity, which makes it a

valuable precursor for thermosetting polymers, particularly phenolic resins (resoles).

Polycondensation Reactivity
Under thermal or acidic conditions, the hydroxymethyl groups readily undergo self-

condensation or react with other active hydrogen sites (e.g., the para position of another

phenol molecule) to form methylene (-CH₂-) or dibenzyl ether (-CH₂-O-CH₂-) bridges. This

polycondensation reaction leads to the formation of a highly cross-linked, three-dimensional

polymer network. The reactivity of 2,6-dimethylol phenol is significantly higher than its mono-

substituted or para-substituted counterparts due to the presence of two reactive ortho-

hydroxymethyl groups[5].
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Caption: Polycondensation of 2,6-dimethylol phenol into a phenolic resin.

Key Applications
Phenolic Resins: This is the primary application. 2,6-Dimethylol phenol acts as a cross-

linking agent and a building block for high-performance resole resins used in laminates,

adhesives, and coatings.

Ligand Synthesis: The molecule can act as a tridentate ligand, coordinating with metal ions

through its three hydroxyl groups. This has been explored for the synthesis of high-nuclearity

metal clusters with interesting magnetic properties.

Chemical Intermediate: It serves as a precursor for the synthesis of more complex

molecules, including other specialized monomers and performance chemicals.

Section 5: Safety and Handling
While specific hazard data for 2,6-bis(hydroxymethyl)phenol is limited, with many suppliers

indicating it does not meet GHS hazard criteria, it is prudent to handle it with the care afforded

to other phenolic compounds[4]. The safety data for structurally similar compounds, such as 4-

tert-Butyl-2,6-bis(hydroxymethyl)phenol, indicate potential for skin, eye, and respiratory

irritation[6].
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of any dust. Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place away from oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations for chemical

waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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